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Introduction

Disperse Red 167 is a synthetic azo dye belonging to the disperse class of dyes,
characterized by its low water solubility and its application in dyeing hydrophobic fibers such as
polyester.[1][2] The extensive use of Disperse Red 167 in the textile industry raises
environmental concerns due to the potential for its release into aquatic ecosystems through
industrial effluents. This technical guide provides a comprehensive overview of the current
scientific understanding of the environmental fate of Disperse Red 167, including its
physicochemical properties, degradation pathways, bioaccumulation potential, and ecotoxicity.
The information presented herein is intended to support risk assessment, guide the
development of effective remediation strategies, and inform the design of more environmentally
benign alternatives.

Physicochemical Properties

The environmental transport and fate of a chemical are largely governed by its physicochemical
properties. Disperse Red 167 is a dark red powder with a molecular formula of C23H26CINsO7
and a molecular weight of 519.93 g/mol .[3][4] Its low water solubility is a defining characteristic
of disperse dyes.[2] Key physicochemical parameters of a compound structurally identical to
Disperse Red 167 (CAS No. 1533-78-4) are summarized in the table below.[5]
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Property Value Reference
Molecular Formula C22H24CINsO7 [6]
Molecular Weight 505.91 g/mol [6]
Melting Point 120 °C [4]
Boiling Point (Predicted) 707.2 £ 60.0 °C [5]
Density (Predicted) 1.36 g/cm3 [5]
Vapor Pressure (at 25°C) 3.45E-20 mmHg [4]
pKa (Predicted) 14.17 £ 0.70 [5]
LogP (Predicted) 5.1 [5]

Maximum Absorption
525 nm [4]
Wavelength (Amax)

The predicted octanol-water partition coefficient (LogP) of 5.1 suggests a high potential for
bioaccumulation in aquatic organisms.[5]

Environmental Fate

The environmental fate of Disperse Red 167 is determined by a combination of biotic and
abiotic degradation processes, as well as its potential to partition into different environmental
compartments.

Biotic Degradation

Biodegradation is a key process in the removal of organic pollutants from the environment.
Several studies have investigated the microbial degradation of Disperse Red 167.

One study demonstrated the potential of the bacterium Paenochrobactrum glaciei to decolorize
and degrade Disperse Red 167.[7] Under laboratory conditions, this bacterium achieved an
84% decolorization of a 50 mg/L solution of the dye within 24 hours.[7] The degradation
proceeds through the action of azoreductase and laccase enzymes, leading to the cleavage of
the azo bond.[7] Two primary degradation products were identified through Gas
Chromatography-Mass Spectrometry (GC-MS) analysis:
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e 2-chloro-4-nitro-phenylamine
e Acetic acid 2-[(2-acetoxy-ethyl)-(4-amino-3-propionylamino-phenyl)-amino]-ethylester[7]

A consortium of bacteria, including Pseudomonas aeruginosa, Lysinibacillus sphaericus,
Pseudomonas chengduensis, and Citrobacter freundii, has also been shown to effectively
degrade Disperse Red under alternating anaerobic and aerobic conditions, achieving up to
98.47% decolorization.[8][9]

The following provides a general outline of the experimental protocol for assessing the
biodegradation of Disperse Red 167 by Paenochrobactrum glaciei, based on available
literature.[7]

« |solation and Culture of Bacteria:Paenochrobactrum glaciei is isolated from textile industry
effluent and cultured on a suitable nutrient agar medium.

o Preparation of Dye Solution: A stock solution of Disperse Red 167 is prepared in a suitable
solvent and then diluted in a mineral salt medium to the desired concentrations (e.g., 50,
100, and 150 mg/L).

 |noculation and Incubation: The bacterial culture is inoculated into the flasks containing the
dye solution. The flasks are then incubated under specific conditions of temperature and pH
for a defined period (e.g., 24 hours).

o Decolorization Measurement: The decolorization of the dye is monitored by measuring the
absorbance of the solution at the dye's maximum absorption wavelength (Amax = 525 nm)
using a UV-Vis spectrophotometer.

e Analysis of Degradation Products: The degradation products are extracted from the solution
using a suitable solvent and analyzed by GC-MS to identify their chemical structures.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/7043259/
https://hspublishing.org/GRES/article/view/625
https://pmc.ncbi.nlm.nih.gov/articles/PMC3798858/
https://www.benchchem.com/product/b1346997?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7043259/
https://www.benchchem.com/product/b1346997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Isolation & Culture of Preparation of
Paenochrobactrum glaciei Disperse Red 167 Solution

N 7

Inoculation & Incubation

N

UV-Vis Spectrophotometry
(Decolorization Measurement)

Solvent Extraction

i

GC-MS Analysis
(Degradation Product Identification)

Click to download full resolution via product page

Caption: Experimental workflow for the biodegradation of Disperse Red 167.

Abiotic Degradation

Abiotic degradation processes, such as hydrolysis and photolysis, can also contribute to the
transformation of Disperse Red 167 in the environment. However, specific experimental data
on the rates of these processes under environmentally relevant conditions are limited.

Hydrolysis: As a disperse dye, Disperse Red 167 is largely insoluble in water, which may limit
the rate of hydrolysis. Generally, azo dyes are stable to hydrolysis under neutral and slightly
acidic or basic conditions.

Photolysis: The azo bond in Disperse Red 167 can be susceptible to cleavage by ultraviolet
(UV) radiation. However, the quantum yield for the photodegradation of this specific dye in
agueous solution under simulated sunlight has not been reported.

Advanced Oxidation Processes (AOPs): While not considered natural environmental fate
processes, AOPs are relevant for wastewater treatment. Studies have shown that Disperse
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Red 167 can be effectively degraded by bipolar electrocoagulation, achieving 100%
decolorization.[10][11]

Bioaccumulation

The high predicted LogP value of 5.1 for a structurally similar compound suggests that
Disperse Red 167 has a strong tendency to partition from water into the fatty tissues of aquatic
organisms, indicating a potential for bioaccumulation.[5] This is a significant concern as
bioaccumulation can lead to the magnification of the dye's concentration up the food chain.

Ecotoxicity

The potential for Disperse Red 167 to cause adverse effects in aquatic organisms is a critical
aspect of its environmental risk assessment. While specific toxicity data for Disperse Red 167
is not readily available in the public domain, studies on structurally similar disperse azo dyes,
such as Disperse Red 1, provide some insights.

Aquatic Invertebrates: For a substance with CAS No. 1533-78-4, which is structurally identical
to a variant of Disperse Red 167, a 48-hour acute toxicity study on Daphnia magna (OECD
Guideline 202) reported an EL50 of 4.9 mg/L.[4]

Genotoxicity: There is a lack of specific genotoxicity data for Disperse Red 167. However, the
related compound, Disperse Red 1, has been shown to be mutagenic in the Ames test,
particularly with metabolic activation.[12] It has also been found to induce chromosomal
aberrations.[12]

Endocrine Disruption: No studies were found that specifically investigated the potential of
Disperse Red 167 to act as an endocrine disruptor by interacting with estrogen or androgen
receptors.

Standardized test guidelines from the Organisation for Economic Co-operation and
Development (OECD) are typically used to assess the ecotoxicity of chemicals.

» Algal Growth Inhibition Test (OECD 201): This test evaluates the effects of a substance on
the growth of freshwater algae, such as Scenedesmus subspicatus.[13][14]
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e Daphnia sp. Acute Immobilisation Test (OECD 202): This test assesses the acute toxicity of a
substance to Daphnia magna.[15][16]

» Fish, Acute Toxicity Test (OECD 203): This test determines the acute lethal toxicity of a
substance to fish, such as the Zebrafish (Danio rerio).[17]
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Caption: Standardized ecotoxicity testing of Disperse Red 167.

Signaling Pathways

Currently, there is no available information in the scientific literature regarding the specific
signaling pathways that may be affected by Disperse Red 167 or its degradation products in
organisms. Further research is needed to elucidate the molecular mechanisms of its potential
toxicity.

Conclusion and Future Perspectives

Disperse Red 167 is a synthetic azo dye with physicochemical properties that suggest a
potential for persistence and bioaccumulation in the environment. While biodegradation by
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certain microorganisms has been demonstrated, leading to the formation of specific
degradation products, significant data gaps remain concerning its abiotic degradation under
environmentally relevant conditions, its comprehensive ecotoxicological profile, and its potential
to disrupt endocrine signaling pathways.

To conduct a thorough environmental risk assessment and to develop effective management
strategies, further research is critically needed in the following areas:

o Quantitative data on abiotic degradation: Studies to determine the hydrolysis and photolysis
rates of Disperse Red 167 under various environmental conditions (pH, temperature,
sunlight intensity) are essential.

o Comprehensive ecotoxicity testing: Standardized toxicity tests (OECD 201, 202, and 203)
should be conducted to determine the acute and chronic effects of Disperse Red 167 on a
range of aquatic organisms representing different trophic levels.

e Bioaccumulation studies: Experimental determination of the Bioconcentration Factor (BCF)
in fish would provide a more accurate measure of its bioaccumulation potential than the
predicted LogP value.

o Endocrine disruption and signaling pathway analysis: In vitro and in vivo assays are needed
to assess the potential of Disperse Red 167 and its degradation products to interfere with
endocrine systems and to identify the molecular signaling pathways affected.

» Detailed biodegradation pathways: Further elucidation of the biodegradation pathways by
various microbial species and consortia, including the identification and toxicity assessment
of all intermediate and final degradation products, is required.

Addressing these knowledge gaps will enable a more complete understanding of the
environmental risks posed by Disperse Red 167 and will support the development of
sustainable practices in the textile industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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